1-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(tetrahydro-2H-pyran-4-yl)urea

• IUPAC Name: 1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-3-(oxan-4-yl)urea
• InChI: InChI=1S/C17H26N2O4/c1-17(21,11-13-3-5-15(22-2)6-4-13)12-18-16(20)19-14-7-9-23-10-8-14/h3-6,14,21H,7-12H2,1-2H3,(H2,18,19,20)
• InChI Key: HFVAUSHKJUQDHD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(CNC(=O)NC2CCOCC2)O
• Molecular Formula: C17H26N2O4
• Molecular Weight: 322.4 g/mol

Description

1-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a useful research compound. Its molecular formula is C17H26N2O4 and its molecular weight is 322.405. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Studies on compounds similar to "1-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(tetrahydro-2H-pyran-4-yl)urea" often focus on their pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME) profiles. For example, research on the metabolism of 1-hydroxypyrene, a polycyclic aromatic hydrocarbon metabolite, in human urine provides valuable insights into the exposure to environmental pollutants and the body's metabolic response to such compounds (Dills et al., 2006). This research area is crucial for understanding how similar compounds are processed in the body and their potential effects on human health.

Environmental Monitoring

Compounds with methoxyphenyl groups are also of interest in environmental monitoring, particularly for assessing human exposure to polycyclic aromatic hydrocarbons (PAHs) and other pollutants. Studies measuring urinary metabolites such as 1-hydroxypyrene and hydroxyphenanthrenes provide evidence of exposure to PAHs in various populations, helping to establish reference ranges and assess risks (Li et al., 2008). This line of research is essential for public health, as it helps identify environmental risks and guide regulatory policies.

Potential Therapeutic Applications

Research on urea derivatives and compounds with specific structural features, like the one mentioned, often explores their potential therapeutic applications. While the direct applications of "this compound" are not specified, the study of similar compounds can reveal their potential as drug candidates, including their role in treating various diseases or their use as biomarkers for disease diagnosis and monitoring (Mitch & Walser, 1977).